Cas no 72093-46-0 (1,1'-Biphenyl, 4'-chloro-3-fluoro-)

1,1'-Biphenyl, 4'-chloro-3-fluoro- structure
72093-46-0 structure
Product Name:1,1'-Biphenyl, 4'-chloro-3-fluoro-
CAS No:72093-46-0
MF:C12H8ClF
MW:206.643325805664
CID:544508
PubChem ID:2757547
Update Time:2025-04-19

1,1'-Biphenyl, 4'-chloro-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4'-chloro-3-fluoro-
    • 1-chloro-4-(3-fluorophenyl)benzene
    • DTXSID20373940
    • 72093-46-0
    • SCHEMBL9150699
    • Inchi: 1S/C12H8ClF/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h1-8H
    • InChI Key: FYHDSEUFZNDKEM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 206.02994
  • Monoisotopic Mass: 206.0298561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1,1'-Biphenyl, 4'-chloro-3-fluoro- Related Literature

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.